Cas no 878812-96-5 (1,3-dimethyl-2-(2-methylprop-2-enyl)benzene)

• Product Name: 1,3-dimethyl-2-(2-methylprop-2-enyl)benzene
• CAS No: 878812-96-5
• MF: C₁₂H₁₆
• MW: 160.255443572998
• MDL: MFCD09801222
• CID: 1918676
• PubChem ID: 24721980
• Update Time: 2025-05-19

1,3-dimethyl-2-(2-methylprop-2-enyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-2-(2-methylprop-2-enyl)benzene
• LogP
• 3-(2,6-DIMETHYLPHENYL)-2-METHYL-1-PROPENE
• 1,3-Dimethyl-2-(2-methylprop-2-en-1-yl)benzene
• DTXCID90591977
• DTXSID10641226
• 878812-96-5
• AKOS006329267
• DB-356353
• MFCD09801222

• MDL： MFCD09801222
• Inchi： 1S/C12H16/c1-9(2)8-12-10(3)6-5-7-11(12)4/h5-7H,1,8H2,2-4H3
• InChI Key： PQPXOJFFNCZXOD-UHFFFAOYSA-N
• SMILES： C1(C(C)=CC=CC=1C)CC(=C)C

Computed Properties

• Exact Mass: 160.125200510Da
• Monoisotopic Mass: 160.125200510Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 1,3-dimethyl-2-(2-methylprop-2-enyl)benzene

Comprehensive Overview of 1,3-Dimethyl-2-(2-methylprop-2-enyl)benzene (CAS No. 878812-96-5): Properties, Applications, and Industry Trends

1,3-Dimethyl-2-(2-methylprop-2-enyl)benzene (CAS No. 878812-96-5) is a specialized aromatic hydrocarbon compound that has garnered significant attention in industrial and research applications due to its unique molecular structure. This compound, often referred to by its systematic name or CAS number, belongs to the class of alkyl-substituted benzenes, which are widely utilized in fragrances, polymer intermediates, and fine chemical synthesis. Its branched isoprenoid side chain and dimethylbenzene core contribute to its versatility in organic reactions.

In recent years, the demand for high-purity aromatic derivatives like 1,3-dimethyl-2-(2-methylprop-2-enyl)benzene has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers are particularly interested in its potential as a bio-based feedstock for renewable polymers, aligning with global trends toward reducing reliance on fossil fuels. The compound’s low toxicity profile and biodegradability potential further enhance its appeal in eco-conscious industries.

The synthesis of CAS No. 878812-96-5 typically involves Friedel-Crafts alkylation or palladium-catalyzed coupling reactions, which are well-documented in peer-reviewed literature. Its structural analogs are frequently explored in flavor and fragrance formulations, where subtle modifications to the allyl group or methyl substitutions can yield distinct olfactory characteristics. This adaptability makes it a valuable candidate for custom scent development in perfumery.

From an analytical perspective, 1,3-dimethyl-2-(2-methylprop-2-enyl)benzene is characterized by techniques such as GC-MS (Gas Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods confirm its purity grade and isomeric composition, critical for applications requiring stringent quality control. The compound’s boiling point (approximately 220–230°C) and lipophilicity (logP ~3.5) are key physicochemical parameters influencing its utility in solvent formulations and material science.

Industry stakeholders frequently search for terms like "sustainable benzene derivatives", "non-toxic aromatic compounds", and "CAS 878812-96-5 suppliers", reflecting market priorities. Additionally, questions such as "How is 1,3-dimethyl-2-(2-methylprop-2-enyl)benzene used in polymers?" or "Is CAS 878812-96-5 biodegradable?" highlight the intersection of academic curiosity and commercial relevance. Addressing these queries, recent studies suggest its compatibility with UV-curable resins and bio-composite materials.

In conclusion, 1,3-dimethyl-2-(2-methylprop-2-enyl)benzene represents a nexus of innovation in specialty chemicals. Its multifaceted applications—from fragrance enhancers to green polymer precursors—underscore its industrial significance. As regulatory frameworks evolve to favor environmentally benign alternatives, this compound is poised to play a pivotal role in shaping future sustainable chemical economies.